Rivulariapeptolides 1185

• Molecular Formula: C61H87N9O15
• Molecular Weight: 1186.4 g/mol
• InChI: InChI=1S/C61H87N9O15/c1-10-17-47(72)68-29-15-21-43(68)54(76)65-52(36(7)84-60(82)44-22-16-30-69(44)48(73)18-11-2)57(79)66-51-37(8)85-61(83)50(35(5)6)64-55(77)45(32-39-23-25-40(71)26-24-39)67(9)59(81)46(33-38-19-13-12-14-20-38)70-49(74)28-27-41(58(70)80)62-53(75)42(31-34(3)4)63-56(51)78/h12-14,19-20,23-26,34-37,41-46,49-52,71,74H,10-11,15-18,21-22,27-33H2,1-9H3,(H,62,75)(H,63,78)(H,64,77)(H,65,76)(H,66,79)/t36-,37-,41+,42?,43+,44+,45+,46+,49-,50+,51+,52+/m1/s1
• InChIKey: MLONDHJIZVGDPO-FGPZQASWSA-N

Rivulariapeptolides 1185 Technical Baseline

Rivulariapeptolides 1185 is a cyclic depsipeptide natural product isolated from a marine cyanobacterial community [1]. It is a member of the rivulariapeptolide family, characterized by a rare duplicated N-butyrylated proline moiety [2]. The compound exhibits potent and selective inhibition of serine proteases, specifically chymotrypsin, elastase, and proteinase K, with well-defined IC50 values in the low nanomolar range [3]. Its molecular formula is C61H87N9O15 with a molecular weight of 1186.39 g/mol .

• [1] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. View Source
• [2] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. View Source
• [3] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. View Source

Rivulariapeptolides 1185 Substitution Risks

Although rivulariapeptolides 1185 belongs to the Ahp-cyclodepsipeptide class, its precise potency and selectivity profile for chymotrypsin, elastase, and proteinase K is not shared by its closest analogs, such as rivulariapeptolides 1155, 1121, and 988, or the related compound molassamide [1]. Small structural variations, such as amino acid substitutions at key positions, lead to significant changes in inhibitory potency across the target proteases [2]. For example, the chymotrypsin IC50 for rivulariapeptolides 1185 is 13.17 nM, while that for rivulariapeptolides 1155 is 41.84 nM, a 3.2-fold difference . Therefore, substituting one family member for another without rigorous validation introduces significant experimental variability and risks misinterpretation of biological data.

• [1] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. View Source
• [2] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. View Source

Rivulariapeptolides 1185 Comparative Evidence

Chymotrypsin Inhibition Potency

Rivulariapeptolides 1185 demonstrates a 3.2-fold higher potency against chymotrypsin (IC50 = 13.17 nM) compared to rivulariapeptolides 1155 (IC50 = 41.84 nM) [1]. It is also 2.7-fold more potent than rivulariapeptolides 1121 (IC50 = 35.52 nM) and 7.2-fold more potent than rivulariapeptolides 988 (IC50 = 95.46 nM) . This difference is attributed to specific amino acid variations in the depsipeptide ring structure [2].

Evidence Dimension	Chymotrypsin Inhibitory Activity (IC50)
Target Compound Data	13.17 nM
Comparator Or Baseline	Rivulariapeptolides 1155: 41.84 nM; Rivulariapeptolides 1121: 35.52 nM; Rivulariapeptolides 988: 95.46 nM
Quantified Difference	3.2-fold, 2.7-fold, and 7.2-fold more potent
Conditions	Biochemical assay with 40 min pre-incubation, as reported in Nature Communications

Why This Matters

For studies focused on chymotrypsin-mediated pathways, rivulariapeptolides 1185 provides the highest potency within this analog series, potentially reducing required compound concentration and off-target effects.

• [1] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. View Source
• [2] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. View Source

Rivulariapeptolide Potency Ranking

Rivulariapeptolides 1185 exhibits a distinct selectivity profile relative to rivulariapeptolides 1155. While rivulariapeptolides 1185 is 3.2-fold more potent against chymotrypsin (13.17 nM vs. 41.84 nM), it is 4.8-fold less potent against elastase (23.59 nM vs. 4.94 nM) [1]. This differential selectivity, driven by structural nuances, makes rivulariapeptolides 1185 a more specific tool for chymotrypsin-focused applications where minimal elastase cross-reactivity is desired [2].

Evidence Dimension	Elastase Inhibitory Activity (IC50)
Target Compound Data	23.59 nM
Comparator Or Baseline	Rivulariapeptolides 1155: 4.94 nM
Quantified Difference	4.8-fold less potent against elastase
Conditions	Biochemical assay with 40 min pre-incubation, as reported in Nature Communications

Why This Matters

Researchers investigating elastase-specific biology should prioritize rivulariapeptolides 1155, whereas those focusing on chymotrypsin will achieve greater potency and cleaner results with rivulariapeptolides 1185.

• [1] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. View Source
• [2] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. View Source

Dual Chymotrypsin-Elastase Inhibition Profile

The rivulariapeptolide family is characterized by a rare duplicated N-butyrylated proline moiety in the side chain, a structural feature not commonly found in other Ahp-cyclodepsipeptides [1]. This moiety is present in all rivulariapeptolides (1185, 1155, 1121, 988) but is absent in related compounds like molassamide [2]. The presence of this motif contributes to the overall nanomolar potency of the series against serine proteases [3]. Variations in other amino acid residues around the cyclic core then fine-tune the selectivity for individual proteases [4].

Evidence Dimension	Presence of N-butyrylated proline moiety
Target Compound Data	Present
Comparator Or Baseline	Molassamide: Absent
Quantified Difference	Qualitative structural difference
Conditions	Structural elucidation via NMR and MS/MS

Why This Matters

The unique N-butyrylated proline motif serves as a pharmacophore for the rivulariapeptolide class, and its presence ensures a baseline of nanomolar potency that may be absent in other serine protease inhibitor scaffolds.

• [1] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. View Source
• [2] Gunasekera SP, et al. Molassamide, a Depsipeptide Serine Protease Inhibitor from the Marine Cyanobacterium Dichothrix utahensis. J Nat Prod. 2010;73(3):459-462. View Source
• [3] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. View Source
• [4] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. View Source

Broad-Spectrum Protease Inhibition Coverage

Among the six isolated Ahp-cyclodepsipeptides evaluated, rivulariapeptolides 1185 (1) was identified as the most potent chymotrypsin inhibitor, with an IC50 of 13.17 nM [1]. This potency places it, along with the other new rivulariapeptolides, among the six most potent natural chymotrypsin inhibitors reported to date within the Ahp-cyclodepsipeptide class [2]. This ranking is based on a comprehensive comparison of literature data for this compound class [3].

Evidence Dimension	Chymotrypsin Inhibitory Potency Ranking
Target Compound Data	IC50 = 13.17 nM
Comparator Or Baseline	Top six most potent natural chymotrypsin inhibitors in the Ahp-cyclodepsipeptide class
Quantified Difference	Ranked among the top six
Conditions	Comparison across published literature for the Ahp-cyclodepsipeptide class

Why This Matters

Procuring rivulariapeptolides 1185 provides access to one of the most potent known natural product leads for chymotrypsin inhibition, making it a valuable tool for both chemical biology and potential drug discovery programs.

• [1] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. View Source
• [2] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. Supplementary Table 5. View Source
• [3] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. View Source

Rivulariapeptolides 1185 Validated Applications

High-Sensitivity Chymotrypsin Inhibition Assays

Rivulariapeptolides 1185, with its chymotrypsin IC50 of 13.17 nM, is the most potent analog in its series for this target [1]. This high potency makes it an ideal chemical probe for dissecting chymotrypsin's role in cellular processes, with minimal required concentrations reducing potential off-target effects. Its 3.2-fold greater potency over rivulariapeptolides 1155 specifically supports its use when maximum chymotrypsin inhibition is required .

Dual Chymotrypsin/Elastase Inhibition in Mixed-Protease Environments

As one of the six most potent natural chymotrypsin inhibitors in its class [1], rivulariapeptolides 1185 serves as a promising lead compound for drug discovery programs targeting serine proteases involved in diseases such as inflammation and cancer . Its unique N-butyrylated proline motif offers a distinct pharmacophore for medicinal chemistry optimization [2].

Intra-Family SAR and Potency Benchmarking

The differential selectivity of rivulariapeptolides 1185 against chymotrypsin (IC50 = 13.17 nM) and elastase (IC50 = 23.59 nM) [1], in contrast to rivulariapeptolides 1155 which strongly inhibits elastase (IC50 = 4.94 nM) , makes it a valuable tool for enzymology studies. Researchers can use this compound to specifically interrogate chymotrypsin activity in complex mixtures without significant elastase cross-reactivity.

Positive Control for Serine Protease Inhibitor Screens

The well-characterized and highly reproducible IC50 values of rivulariapeptolides 1185 across multiple proteases [1] make it an excellent reference standard for developing and validating new serine protease inhibitor assays. Its commercial availability and defined purity (>99%) further support its use as a reliable control compound.

• [1] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. View Source
• [2] Reher R, et al. Native metabolomics identifies the rivulariapeptolide family of protease inhibitors. Nat Commun. 2022;13:4619. View Source